Cas no 70775-88-1 (Amines,C12-14-tert-alkyl, stearates)

• Product Name: Amines,C12-14-tert-alkyl, stearates
• CAS No: 70775-88-1
• MF: C₃₀H₆₃N
• MW: 437.827929735184
• CID: 577512
• PubChem ID: 5748696
• Update Time: 2025-04-19

Amines,C12-14-tert-alkyl, stearates Chemical and Physical Properties

Names and Identifiers

• Amines,C12-14-tert-alkyl, stearates
• N-[(3S)-3-tert-butyloctyl]octadecan-1-amine
• 70775-88-1

• Inchi： 1S/C30H63N/c1-6-8-10-11-12-13-14-15-16-17-18-19-20-21-22-24-27-31-28-26-29(30(3,4)5)25-23-9-7-2/h29,31H,6-28H2,1-5H3/t29-/m0/s1
• InChI Key： CWRDNSYEVNETGJ-LJAQVGFWSA-N
• SMILES： N(CCCCCCCCCCCCCCCCCC)CC[C@H](CCCCC)C(C)(C)C

Computed Properties

• Exact Mass: 437.49639
• Monoisotopic Mass: 437.496051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 25
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12
• XLogP3: 13.7

Experimental Properties

• Density: 0.821
• Boiling Point: 503.3°Cat760mmHg
• Flash Point: 171.2°C
• Refractive Index: 1.454
• PSA: 12.03